1-(Methylsulfonyl)-4-(4-piperidinyl)piperazine dihydrochloride
Overview
Description
1-(Methylsulfonyl)-4-(4-piperidinyl)piperazine dihydrochloride is a useful research compound. Its molecular formula is C10H23Cl2N3O2S and its molecular weight is 320.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Analytical Method Development
A method for determining the concentration of 1-(((7,7-dimethyl-2(S)-(2(S)-amino-4-(methylsulfonyl) butyramido)-bicyclo[2.2.1]-heptan-1(S)-yl) methyl) sulfonyl) - 4 - (2 - methyl-phenyl)-piperazine (L-368,899) in human plasma has been developed. This method is crucial for accurately measuring the drug in plasma, which is essential for pharmacokinetic studies (Kline, Kusma, & Matuszewski, 1999).
Crystal Structure Analysis
Research on the crystal structure of 1-benzhydryl-4-methanesulfonyl-piperazine, a related compound, was conducted. Understanding the crystal structure can inform drug design and predict the compound's behavior in biological systems (Naveen et al., 2007).
Antibacterial Activity
A study on pyrido(2,3-d)pyrimidine derivatives, including compounds with a piperazinyl group, revealed significant antibacterial activity. These findings suggest potential applications in developing new antibacterial agents (Matsumoto & Minami, 1975).
Stereodynamics Study
Investigation into the stereodynamics of 1-(trifluoromethylsulfonyl)piperidine and related compounds provided insights into their conformational behavior. This research is important for understanding the activity of drugs at the molecular level (Shainyan et al., 2008).
Muscarinic Receptor Ligands
A study on 1-[4-(4-arylsulfonyl)phenylmethyl]-4-(1-aroyl-4-piperidinyl)-piperazine derivatives identified compounds with high levels of selective M(2) subtype affinity. This has implications for developing drugs targeting the muscarinic receptors (McCombie et al., 2002).
5-HT6 Receptor Ligands
Research on 1-[3-(4-methyl piperazin-1-ylmethyl) phenylsulfonyl]-1H-indole derivatives showed potential as 5-HT6 receptor ligands, suggesting their use in treating cognitive disorders (Nirogi et al., 2016).
Supramolecular Framework Analysis
The study of 4-(Methylsulfonyl)piperazin-1-ium 2,4,6-trinitrophenolate revealed insights into its crystal and molecular structure. Understanding the supramolecular framework can be crucial for pharmaceutical applications (Prabhuswamy et al., 2017).
Metabolic Pathway Elucidation
Identifying enzymes involved in the metabolism of 1-[2-(2,4-Dimethyl-phenylsulfanyl)-phenyl]-piperazine, a novel antidepressant, is crucial for understanding its pharmacokinetics and drug interactions (Hvenegaard et al., 2012).
Properties
IUPAC Name |
1-methylsulfonyl-4-piperidin-4-ylpiperazine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N3O2S.2ClH/c1-16(14,15)13-8-6-12(7-9-13)10-2-4-11-5-3-10;;/h10-11H,2-9H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKPCSAIVRZYXPM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCN(CC1)C2CCNCC2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H23Cl2N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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